Cas no 740778-97-6 (Carbamic acid,cyclohexyl(1-methylethyl)- (9CI))
740778-97-6 structure
Product Name:Carbamic acid,cyclohexyl(1-methylethyl)- (9CI)
CAS No:740778-97-6
MF:C10H19NO2
MW:185.26336312294
CID:560090
Update Time:2024-03-05
Carbamic acid,cyclohexyl(1-methylethyl)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid,cyclohexyl(1-methylethyl)- (9CI)
- Carbamic acid, cyclohexyl(1-methylethyl)- (9CI)
- cyclohexyl(propan-2-yl)carbamic acid
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- Inchi: 1S/C10H19NO2/c1-8(2)11(10(12)13)9-6-4-3-5-7-9/h8-9H,3-7H2,1-2H3,(H,12,13)
- InChI Key: PLVFEUVTIOEJKQ-UHFFFAOYSA-N
- SMILES: C(O)(=O)N(C1CCCCC1)C(C)C
Computed Properties
- Exact Mass: 185.142
- Monoisotopic Mass: 185.142
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5A^2
Experimental Properties
- Density: 1.04±0.1 g/cm3(Predicted)
- Boiling Point: 288.7±23.0 °C(Predicted)
- pka: -1.46±0.12(Predicted)
Carbamic acid,cyclohexyl(1-methylethyl)- (9CI) Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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